Cas no 5426-65-3 (4-Bromoantipyrine)

• Product Name: 4-Bromoantipyrine
• CAS No: 5426-65-3
• MF: C₁₁H₁₁BrN₂O
• MW: 267.121841669083
• MDL: MFCD00020779
• CID: 368357
• PubChem ID: 87563538
• Update Time: 2025-10-29

4-Bromoantipyrine Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one,4-bromo-1,2-dihydro-1,5-dimethyl-2-phenyl-
• 4-BROMOANTIPYRINE
• 4-bromo-1,5-dimethyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-one
• Bromoantipyrine
• 4-bromo-1,5-dimethyl-2-phenyl-pyrazol-3-one
• 4-bromo-1,5-dimethyl-2-phenylpyrazol-3-one
• 4-Brom-1,5-dimethyl-2-phenyl-1,2-dihydro-pyrazol-3-on
• 4-bromo-1,2-dihydro-1,5-dimethyl-2-phenyl-3H-pyrazol-3-one
• 4-bromo-1,5-dimethyl-2-phenyl-1,2-dihydro-pyrazol-3-one
• 4-Bromphenazon
• Antipyrine, 4-bromo-
• 4-Bromo-1,5-dimethyl-2-phenyl-1H-pyrazol-3(2H)-one
• 4-bromo-1,5-dimethyl-2-phenyl-2,3-dihydro-1H-pyrazol-3-one
• Antipyrine, 4-bromo- (8CI)
• QYWWSDVPNCBSIA-UHFFFAOYSA-N
• NSC14307
• 3H-Pyrazol-3-one, 4-bromo-1,2-dihydro-1,5-dimethyl-2-phenyl-
• 4-Bromoantipyrine

• MDL： MFCD00020779
• Inchi： 1S/C11H11BrN2O/c1-8-10(12)11(15)14(13(8)2)9-6-4-3-5-7-9/h3-7H,1-2H3
• InChI Key： QYWWSDVPNCBSIA-UHFFFAOYSA-N
• SMILES： BrC1C(N(C2C=CC=CC=2)N(C)C=1C)=O

Computed Properties

• Exact Mass: 266.00500
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.5
• Topological Polar Surface Area: 23.6

Experimental Properties

• Color/Form: Not determined
• Density: 1.5122 (rough estimate)
• Melting Point: 115.0 to 118.0 deg-C
• Boiling Point: 309.26°C (estimate)
• Refractive Index: 1.6300 (estimate)
• PSA: 26.93000
• LogP: 2.24690
• Solubility: Not determined

4-Bromoantipyrine Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 4-Bromoantipyrine

4-Bromoantipyrine (CAS No: 5426-65-3) - A Comprehensive Overview

4-Bromoantipyrine, a compound with the CAS registry number 5426-65-3, is a fascinating molecule that has garnered significant attention in various scientific domains. This compound, also referred to as bromopyronine, belongs to the class of heterocyclic aromatic compounds and is widely recognized for its unique chemical properties and diverse applications.

The structure of 4-Bromoantipyrine consists of a pyridine ring fused with a pyrazole ring, with a bromine atom attached at the 4-position of the pyridine moiety. This substitution pattern imparts distinctive electronic and steric properties to the molecule, making it highly versatile in chemical reactions and biological interactions.

Recent studies have highlighted the potential of 4-Bromoantipyrine in the field of pharmaceutical chemistry. Researchers have explored its role as a building block for synthesizing bioactive compounds, particularly in the development of anti-inflammatory agents and neuroprotective drugs. The compound's ability to modulate cellular signaling pathways has been extensively investigated, with promising results in preclinical models.

In addition to its pharmaceutical applications, 4-Bromoantipyrine has found utility in material science as well. Its unique electronic properties make it an ideal candidate for use in organic semiconductors and optoelectronic devices. Recent advancements in this area have demonstrated its potential as a dopant in organic light-emitting diodes (OLEDs), enhancing their efficiency and stability.

The synthesis of 4-Bromoantipyrine has been optimized through various methodologies, including microwave-assisted synthesis and catalytic processes, which have significantly improved yield and purity. These advancements have made the compound more accessible for large-scale applications, further driving its adoption across multiple industries.

From an environmental perspective, understanding the fate and transport of 4-Bromoantipyrine in natural systems is crucial for assessing its ecological impact. Recent research has focused on its degradation pathways under various environmental conditions, providing insights into its persistence and bioaccumulation potential.

In conclusion, 4-Bromoantipyrine (CAS No: 5426-65-3) stands out as a multifaceted compound with applications spanning pharmaceuticals, materials science, and environmental chemistry. Its continued exploration promises to unlock new opportunities for innovation across these disciplines.